Cas no 388072-64-8 (Benzoic acid,3-(chlorocarbonyl)-5-methyl-, methyl ester)

• Product Name: Benzoic acid,3-(chlorocarbonyl)-5-methyl-, methyl ester
• CAS No: 388072-64-8
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 298831
• PubChem ID: 45081976
• Update Time: 2025-04-19

Benzoic acid,3-(chlorocarbonyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(chlorocarbonyl)-5-methyl-, methyl ester
• methyl 3-carbonochloridoyl-5-methylbenzoate
• 3-(CHLOROCARBONYL)-5-METHYL-BENZOIC ACID METHYL ESTER
• Methyl 3-(chlorocarbonyl)-5-methylbenzoate
• BENZOIC ACID, 3-(CHLOROCARBONYL)-5-METHYL-, METHYL ESTER (9CI)
• 388072-64-8
• Benzoic acid,3-(chlorocarbonyl)-5-methyl-,methyl ester(9ci)
• DTXSID90665001

• Inchi： 1S/C10H9ClO3/c1-6-3-7(9(11)12)5-8(4-6)10(13)14-2/h3-5H,1-2H3
• InChI Key： RKOZJOONHHVMOF-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)OC)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 212.02400
• Monoisotopic Mass: 212.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 43.37000
• LogP: 2.16060